molecular formula C10H13ClN2O B1519653 3-amino-4,5-dihydro-1H-benzo[b]azepin-2(3H)-one hydrochloride CAS No. 889214-87-3

3-amino-4,5-dihydro-1H-benzo[b]azepin-2(3H)-one hydrochloride

Cat. No. B1519653
CAS RN: 889214-87-3
M. Wt: 212.67 g/mol
InChI Key: YLMCGKNBANDCGY-UHFFFAOYSA-N
Attention: For research use only. Not for human or veterinary use.
In Stock
  • Click on QUICK INQUIRY to receive a quote from our team of experts.
  • With the quality product at a COMPETITIVE price, you can focus more on your research.

Description

“3-amino-4,5-dihydro-1H-benzo[b]azepin-2(3H)-one” is a compound with the molecular formula C10H12N2O . It is also known by other names such as “®-3-amino-4,5-dihydro-1H-benzo [b]azepin-2 (3H)-one” and “®-3-Amino-2,3,4,5-tetrahydro-1H-1-benzazepin-2-one” among others . The compound has a molecular weight of 176.21 g/mol .


Synthesis Analysis

A solid-phase strategy has been developed for the synthesis of di- and trisubstituted benzazepine derivatives . Diverse 3,4‐dihydro‐1H‐benzo azepine‐2,5‐dione derivatives were synthesized and screened against a panel of bacterial pathogens .


Molecular Structure Analysis

The compound has a complex structure that includes a benzazepine ring. The IUPAC name for the compound is (3 R )-3-amino-1,3,4,5-tetrahydro-1-benzazepin-2-one . The InChI and SMILES strings provide a textual representation of the compound’s structure .

Scientific Research Applications

Synthesis and Structural Characterization

  • Synthesis of Benzazepines : 3-Amino-4,5-dihydro-1H-benzo[b]azepin-2(3H)-one hydrochloride is structurally related to benzazepines, a class of compounds integral to medicinal chemistry. Studies have detailed the synthesis of functionally diverse benzazepines, highlighting their importance in synthetic organic chemistry. For instance, the synthesis of pyrimidine-fused benzazepines from dichloropyrimidines through a process involving base-promoted aromatic nucleophilic substitution and acid-promoted intramolecular Friedel–Crafts cyclization has been thoroughly examined (Acosta-Quintero et al., 2015). Another study explored the synthesis of substituted dibenz[b,f]azepines, which serve as synthons in the creation of pharmacologically active compounds (Jørgensen et al., 1999).

  • Structural Characterization : Benzazepines and related compounds have been structurally characterized using various spectroscopic methods. For example, a detailed spectroscopic characterization, molecular and supramolecular structures of amino-substituted benzo[b]pyrimido[5,4-f]azepines were determined, showcasing their diverse molecular configurations (Acosta Quintero et al., 2018).

Medicinal Chemistry and Biological Activity

  • Pharmacologically Active Derivatives : Benzazepines are recognized for their pharmacological significance, especially in medicinal chemistry. They form the core structure in a variety of therapeutic peptide mimetics. For instance, 4-amino-1,2,4,5-tetrahydro-2-benzazepin-3-one (Aba) is used as a core in constrained therapeutic peptide mimetics, highlighting the relevance of benzazepine structures in developing novel therapeutic agents (Van der Poorten et al., 2018).

  • Synthesis of Novel Benzazepine Derivatives : Studies have demonstrated efficient synthesis routes for novel benzazepine derivatives, indicating the versatility and potential of these compounds in various biological applications. For example, a concise and efficient approach was reported to access novel tetrahydro-1H-benzo[b]azepine-2-carboxylic acids and tricyclic tetrahydro-1-benzazepines carrying [a]-fused heterocyclic units (Guerrero et al., 2020).

  • Dopaminergic Activity and Other Effects : Certain benzazepine derivatives have been synthesized and evaluated for their dopaminergic activity, showing potential as agonists for central and peripheral dopamine receptors. The ability of these compounds to influence renal blood flow and renal vascular resistance, as well as their effects in lesioned rats, signifies their potential in medicinal research and pharmacology (Pfeiffer et al., 1982).

Mechanism of Action

The compound and its derivatives have exhibited antimicrobial activity against various pathogens including Plasmodium falciparum, Leishmania, Escherichia coli, and Streptococcus pneumonia .

Safety and Hazards

While specific safety and hazard data for “3-amino-4,5-dihydro-1H-benzo[b]azepin-2(3H)-one hydrochloride” is not available, compounds in this class can be harmful by inhalation, in contact with skin, and if swallowed .

Future Directions

Given their promising antibacterial properties and good selectivity index, these compounds have emerged as promising candidates for further development . More research is needed to fully understand their potential applications and mechanisms of action.

properties

IUPAC Name

3-amino-1,3,4,5-tetrahydro-1-benzazepin-2-one;hydrochloride
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

InChI

InChI=1S/C10H12N2O.ClH/c11-8-6-5-7-3-1-2-4-9(7)12-10(8)13;/h1-4,8H,5-6,11H2,(H,12,13);1H
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

InChI Key

YLMCGKNBANDCGY-UHFFFAOYSA-N
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

Canonical SMILES

C1CC2=CC=CC=C2NC(=O)C1N.Cl
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

Molecular Formula

C10H13ClN2O
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

Molecular Weight

212.67 g/mol
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

Product Name

3-amino-4,5-dihydro-1H-benzo[b]azepin-2(3H)-one hydrochloride

CAS RN

889214-87-3
Record name 3-amino-2,3,4,5-tetrahydro-1H-1-benzazepin-2-one hydrochloride
Source European Chemicals Agency (ECHA)
URL https://echa.europa.eu/information-on-chemicals
Description The European Chemicals Agency (ECHA) is an agency of the European Union which is the driving force among regulatory authorities in implementing the EU's groundbreaking chemicals legislation for the benefit of human health and the environment as well as for innovation and competitiveness.
Explanation Use of the information, documents and data from the ECHA website is subject to the terms and conditions of this Legal Notice, and subject to other binding limitations provided for under applicable law, the information, documents and data made available on the ECHA website may be reproduced, distributed and/or used, totally or in part, for non-commercial purposes provided that ECHA is acknowledged as the source: "Source: European Chemicals Agency, http://echa.europa.eu/". Such acknowledgement must be included in each copy of the material. ECHA permits and encourages organisations and individuals to create links to the ECHA website under the following cumulative conditions: Links can only be made to webpages that provide a link to the Legal Notice page.

Retrosynthesis Analysis

AI-Powered Synthesis Planning: Our tool employs the Template_relevance Pistachio, Template_relevance Bkms_metabolic, Template_relevance Pistachio_ringbreaker, Template_relevance Reaxys, Template_relevance Reaxys_biocatalysis model, leveraging a vast database of chemical reactions to predict feasible synthetic routes.

One-Step Synthesis Focus: Specifically designed for one-step synthesis, it provides concise and direct routes for your target compounds, streamlining the synthesis process.

Accurate Predictions: Utilizing the extensive PISTACHIO, BKMS_METABOLIC, PISTACHIO_RINGBREAKER, REAXYS, REAXYS_BIOCATALYSIS database, our tool offers high-accuracy predictions, reflecting the latest in chemical research and data.

Strategy Settings

Precursor scoring Relevance Heuristic
Min. plausibility 0.01
Model Template_relevance
Template Set Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis
Top-N result to add to graph 6

Feasible Synthetic Routes

Reactant of Route 1
3-amino-4,5-dihydro-1H-benzo[b]azepin-2(3H)-one hydrochloride
Reactant of Route 2
3-amino-4,5-dihydro-1H-benzo[b]azepin-2(3H)-one hydrochloride
Reactant of Route 3
3-amino-4,5-dihydro-1H-benzo[b]azepin-2(3H)-one hydrochloride
Reactant of Route 4
3-amino-4,5-dihydro-1H-benzo[b]azepin-2(3H)-one hydrochloride
Reactant of Route 5
3-amino-4,5-dihydro-1H-benzo[b]azepin-2(3H)-one hydrochloride
Reactant of Route 6
3-amino-4,5-dihydro-1H-benzo[b]azepin-2(3H)-one hydrochloride

Disclaimer and Information on In-Vitro Research Products

Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.